Cas no 1805133-98-5 (4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805133-98-5
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 4811732
• Update Time: 2025-11-07

4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H8F2N2O/c9-8(10)7-1-5(2-11)6(4-13)3-12-7/h1,3-4,8H,2,11H2
• InChI Key： LFWPLEIKROLCNL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C=O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: -0.2
• Topological Polar Surface Area: 56

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805133-98-5)

4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805133-98-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its aminomethyl and difluoromethyl substituents make it particularly valuable for designing drugs targeting metabolic disorders and infectious diseases, aligning with current trends in precision medicine.

The structural features of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde contribute to its reactivity and selectivity in chemical transformations. Researchers frequently explore its applications in cross-coupling reactions and Schiff base formation, which are critical for developing novel therapeutics. Recent studies highlight its potential in kinase inhibitor development, a hot topic in oncology research. The incorporation of fluorine atoms enhances the compound's metabolic stability, addressing a key challenge in drug discovery.

From an industrial perspective, the demand for 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde is driven by its role in optimizing structure-activity relationships (SAR) in lead compounds. Its carboxaldehyde group allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing focus on fragment-based drug design, a strategy widely discussed in AI-driven drug discovery forums.

Environmental and safety considerations for handling CAS No. 1805133-98-5 follow standard laboratory protocols for aminoalkylpyridine derivatives. While not classified as hazardous under major regulatory frameworks, proper storage under inert conditions is recommended due to its aldehyde functionality. The compound's stability profile makes it suitable for global supply chains, a crucial factor given current disruptions in specialty chemical logistics.

Analytical characterization of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde typically involves HPLC-MS and NMR spectroscopy, with particular attention to the difluoromethyl proton signals at δ 5.8–6.2 ppm. These techniques are frequently searched by synthetic chemists troubleshooting purification challenges. The compound's chromatographic behavior has been extensively documented to support quality control in GMP environments.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs), reflecting the pharmaceutical industry's shift toward targeted therapies. The aminomethyl moiety serves as an ideal attachment point for linker technologies, another trending topic in ADC optimization. Patent analyses reveal increasing claims incorporating this scaffold in PROTAC designs, demonstrating its relevance in next-generation therapeutic modalities.

In material science, derivatives of CAS 1805133-98-5 show promise in metal-organic frameworks (MOFs) for gas storage applications. The pyridine-nitrogen acts as a coordination site while the formyl group enables post-synthetic modification, addressing search trends around "tunable porous materials." Computational studies predict favorable interactions with transition metals, supporting its potential in heterogeneous catalysis systems.

The synthetic accessibility of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde from commodity chemicals makes it economically viable for scale-up. Recent process chemistry publications describe optimized routes using continuous flow technology, responding to industry demands for sustainable manufacturing. These advancements position the compound as a strategic building block in both academic and industrial settings.

Regulatory landscapes for fluorinated pyridine derivatives continue to evolve, with particular scrutiny on metabolite profiling. The compound's difluoromethyl group offers improved pharmacokinetic properties compared to non-fluorinated analogs, a feature extensively discussed in medicinal chemistry literature. This advantage aligns with current searches for "fluorine in drug design" and "metabolically stable scaffolds."

Future research directions likely involve exploiting the hydrogen bond donor/acceptor capacity of 4-(Aminomethyl)-2-(difluoromethyl)pyridine-5-carboxaldehyde in supramolecular chemistry. Its balanced lipophilicity profile (calculated logP ~1.2) makes it attractive for CNS drug development, another high-interest area. Collaborative studies between computational and synthetic teams are expected to further unlock its potential in addressing unmet medical needs.